871723-90-9(1-(5-Bromopyridin-2-yl)ethanamine),3774AC

1-(5-Bromopyridin-2-yl)ethanamine Properties

Names and Identifiers

- 1-(5-Bromopyridin-2-yl)ethanamine
- 1-(5-Bromopyridin-2-yl)ethamine
- 1-(5-bromopyridin-2-yl)ethanamine hydrochloride
- 2-(1-Aminoethyl)-5-bromopyridine
- 1-(5-Bromopyridin-2-yl)ethan-1-amine
- VKVGAVMRFMGWMB-UHFFFAOYSA-N
- 3774AC
- 1-(5-Bromo-pyridin-2-yl)-ethylamine
- SY046404
- 2-Pyridinemethanamine, 5-bromo-?-methyl-
- 2-Pyridinemethanamine, 5-bromo-alpha-methyl-
- 5-Bromo-α-methyl-2-pyridinemethanamine (ACI)
- 1-(5-Bromopyridin-2-yl)ethylamine
- N11298
- DB-336812
- CS-0130327
- MFCD09256734
- DTXSID80679975
- (S)-1-(5-Bromopyridin-2-yl)ethan-1-amine
- SCHEMBL2588895
- SB46641
- SB55406
- MFCD17016105
- AKOS015917042
- (S)-1-(5-Bromo-2-pyridyl)ethanamine
- SB46655
- (R)-1-(5-Bromopyridin-2-yl)ethan-1-amine
- SY352715
- (R)-1-(5-Bromo-2-pyridyl)ethanamine
- WJB72390
- 871723-90-9
- SY383552
- EN300-190553
- CS-12320
- MFCD09256735
- MDL： MFCD27921507
- InChIKey： VKVGAVMRFMGWMB-UHFFFAOYSA-N
- Inchi： 1S/C7H9BrN2/c1-5(9)7-3-2-6(8)4-10-7/h2-5H,9H2,1H3
- SMILES： BrC1C=CC(C(C)N)=NC=1

Computed Properties

Exact Mass: 199.995
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 199.995
Heavy Atom Count: 10
Complexity: 108
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.8
Topological Polar Surface Area: 38.9

Experimental Properties

Boiling Point: 257.6±25.0 °C at 760 mmHg
Vapor Pressure: 0.0±0.5 mmHg at 25°C
Flash Point: 109.6±23.2 °C
Density: 1.5±0.1 g/cm3

1-(5-Bromopyridin-2-yl)ethanamine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IEVB-100mg	2-Pyridinemethanamine, 5-bromo-a-methyl-	871723-90-9	97%	100mg	$96.00	2024-04-21
A2B Chem LLC	AI58279-50mg	1-(5-Bromopyridin-2-yl)ethanamine	871723-90-9	95%	50mg	$110.00
Aaron	AR00IF3N-100mg	2-Pyridinemethanamine, 5-bromo-a-methyl-	871723-90-9	98%	100mg	$72.00	2025-02-28
abcr	AB464781-250 mg	1-(5-Bromopyridin-2-yl)ethanamine, 95%; .	871723-90-9	95%	250MG	€290.50	2023-07-18
Alichem	A029184080-5g	1-(5-Bromopyridin-2-yl)ethanamine	871723-90-9	95%	5g	$766.02	2023-08-31
Ambeed	A461075-250mg	2-(1-Aminoethyl)-5-bromopyridine	871723-90-9	98%	250mg	$144.0
Chemenu	CM117873-5g	2-(1-Aminoethyl)-5-bromopyridine	871723-90-9	95%	5g	$702	2021-08-06
Enamine	EN300-190553-1.0g	1-(5-bromopyridin-2-yl)ethan-1-amine	871723-90-9	95%	1g	$0.0
eNovation Chemicals LLC	D696029-0.25g	2-(1-Aminoethyl)-5-bromopyridine	871723-90-9	95%	0.25g	$180	2022-10-13
TRC	B682298-50mg	1-(5-Bromopyridin-2-yl)ethanamine	871723-90-9		50mg	$ 70.00	2022-06-06

1-(5-Bromopyridin-2-yl)ethanamine Synthesis

Synthetic Circuit 1

2841631-37-4

871723-90-9

Reaction Conditions

1.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran , Water ; 48 h, rt
1.2 Solvents: Water ; 24 h, rt

Reference

Straight from the bottle! Wine and juice dicarboxylic acids as templates for supramolecular cage self-assembly

Begato, Federico; et al, Chemical Communications (Cambridge, 2021, 57(78), 10019-10022

Synthetic Circuit 2

871723-90-9

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Dimethyl sulfoxide ; overnight, rt
2.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran , Water ; 48 h, rt
2.2 Solvents: Water ; 24 h, rt

Reference

Straight from the bottle! Wine and juice dicarboxylic acids as templates for supramolecular cage self-assembly

Begato, Federico; et al, Chemical Communications (Cambridge, 2021, 57(78), 10019-10022

Synthetic Circuit 3

159533-68-3

871723-90-9

Reaction Conditions

1.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 10 min, 0 °C; 12 h, rt
2.1 Reagents: Sodium azide Solvents: Dimethyl sulfoxide ; overnight, rt
3.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran , Water ; 48 h, rt
3.2 Solvents: Water ; 24 h, rt

Reference

Straight from the bottle! Wine and juice dicarboxylic acids as templates for supramolecular cage self-assembly

Begato, Federico; et al, Chemical Communications (Cambridge, 2021, 57(78), 10019-10022

Synthetic Circuit 4

31181-90-5

871723-90-9

Reaction Conditions

1.1 Solvents: Toluene , Tetrahydrofuran ; 0 °C; 2 h, 0 °C
1.2 Solvents: Water ; pH 7
2.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 10 min, 0 °C; 12 h, rt
3.1 Reagents: Sodium azide Solvents: Dimethyl sulfoxide ; overnight, rt
4.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran , Water ; 48 h, rt
4.2 Solvents: Water ; 24 h, rt

Reference

Straight from the bottle! Wine and juice dicarboxylic acids as templates for supramolecular cage self-assembly

Begato, Federico; et al, Chemical Communications (Cambridge, 2021, 57(78), 10019-10022

1-(5-Bromopyridin-2-yl)ethanamine Raw materials

1-(5-Bromopyridin-2-yl)ethanamine Preparation Products

1-(5-Bromopyridin-2-yl)ethanamine (871723-90-9)

1-(5-Bromopyridin-2-yl)ethanamine Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:871723-90-9)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

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Cas no 871723-90-9 (1-(5-Bromopyridin-2-yl)ethanamine)

1-(5-Bromopyridin-2-yl)ethanamine Properties

Names and Identifiers

Computed Properties

Experimental Properties

1-(5-Bromopyridin-2-yl)ethanamine Pricemore >>

1-(5-Bromopyridin-2-yl)ethanamine Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

1-(5-Bromopyridin-2-yl)ethanamine Raw materials

1-(5-Bromopyridin-2-yl)ethanamine Preparation Products

1-(5-Bromopyridin-2-yl)ethanamine Suppliers

1-(5-Bromopyridin-2-yl)ethanamine Related Literature

871723-90-9 (1-(5-Bromopyridin-2-yl)ethanamine) Related Products